Cas no 52582-84-0 (N-methyl-4-(tricyclo[3.3.1.1~3,7~]dec-1-yl)butan-1-amine hydrochloride (1:1))
52582-84-0 structure
Product Name:N-methyl-4-(tricyclo[3.3.1.1~3,7~]dec-1-yl)butan-1-amine hydrochloride (1:1)
CAS No:52582-84-0
MF:C15H28ClN
MW:257.842523574829
CID:1578084
PubChem ID:40430
Update Time:2025-04-21
N-methyl-4-(tricyclo[3.3.1.1~3,7~]dec-1-yl)butan-1-amine hydrochloride (1:1) Chemical and Physical Properties
Names and Identifiers
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- N-methyl-4-(tricyclo[3.3.1.1~3,7~]dec-1-yl)butan-1-amine hydrochloride (1:1)
- 4-(Adamantan-1-yl)-N-methylbutan-1-amine hydrochloride (1:1)
- tricyclo[3.3.1.1~3,7~]decane-1-butanamine, N-methyl-, hydrochloride (1:1)
- 4-(1-adamantyl)-N-methylbutan-1-amine,hydrochloride
- ADAMANTANE, 1-(4-METHYLAMINOBUTYL)-, HYDROCHLORIDE
- DTXSID50200558
- Butylamine, 4-(1-adamantyl)-N-methyl-, hydrochloride
- 52582-84-0
-
- Inchi: 1S/C15H27N.ClH/c1-16-5-3-2-4-15-9-12-6-13(10-15)8-14(7-12)11-15;/h12-14,16H,2-11H2,1H3;1H
- InChI Key: VKRAZLAKVAQZGN-UHFFFAOYSA-N
- SMILES: Cl.N(C)CCCCC12CC3CC(CC(C3)C1)C2
Computed Properties
- Exact Mass: 257.19124
- Monoisotopic Mass: 257.1910276g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 205
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 12Ų
Experimental Properties
- PSA: 12.03
N-methyl-4-(tricyclo[3.3.1.1~3,7~]dec-1-yl)butan-1-amine hydrochloride (1:1) Related Literature
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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